3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 3-(2-hydroxyethoxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C13H25NO4/c1-13(2,3)18-12(16)14-6-4-5-11(9-14)10-17-8-7-15/h11,15H,4-10H2,1-3H3
• InChI Key: IUQBIRVPOGIBCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCC(C1)COCCO
• Molecular Formula: C13H25NO4
• Molecular Weight: 259.34 g/mol

Description

3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester is a protected piperidine derivative designed for use as a key synthetic intermediate in medicinal chemistry and drug discovery research. The compound features a tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen, a standard strategy for safeguarding the amine functionality during multi-step synthetic sequences . The 2-hydroxyethoxymethyl side chain at the 3-position of the piperidine ring provides a versatile handle for further chemical modification, allowing researchers to link this fragment to other molecular scaffolds or to introduce additional functional groups. Piperidine rings are among the most significant heterocyclic structures in pharmaceuticals, found in more than twenty classes of drugs and numerous biologically active natural products . As such, this building block is of high value for the synthesis of potential piperidine-based bioactive molecules. Its applications span the exploration of structure-activity relationships, the development of novel synthetic routes, and the creation of compound libraries for biological screening. This product is intended for research and development purposes in a controlled laboratory setting. It is strictly labeled "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or animal use. Researchers should consult relevant safety data sheets and conduct a comprehensive risk assessment prior to use.

Preparation Methods

Starting Materials and Intermediate Synthesis

Step-by-Step Preparation Methods

Protocol 1: Nucleophilic Substitution Route

• Protection of Piperidine Nitrogen :

  • 4-Formylpiperidine (1.0 mol) is dissolved in anhydrous dichloromethane (DCM) and treated with Boc₂O (1.2 mol) and DMAP (0.1 mol) at 0°C. The mixture is stirred for 12 hours at room temperature, yielding 4-formylpiperidine-1-tert-butyl carboxylate.

• Introduction of Hydroxy-Ethoxymethyl Group :

  • The formyl group is reduced to a hydroxymethyl intermediate using sodium borohydride (NaBH₄) in methanol. Subsequent reaction with 2-chloroethoxymethyl chloride (1.5 mol) in the presence of potassium carbonate (K₂CO₃) in acetonitrile at 80°C for 6 hours installs the ethoxymethyl moiety.

• Deprotection and Final Purification :

  • The tert-butyl group is retained throughout the process. Crude product is purified via silica gel chromatography (hexane/ethyl acetate, 7:3) to achieve >95% purity.

Protocol 2: Etherification via Mitsunobu Reaction

This method avoids harsh conditions and improves stereochemical outcomes:

• Intermediate Preparation :

  • 3-Hydroxymethylpiperidine-1-carboxylic acid tert-butyl ester (1.0 mol) is reacted with ethylene glycol (2.0 mol) using triphenylphosphine (1.2 mol) and diethyl azodicarboxylate (DEAD, 1.2 mol) in tetrahydrofuran (THF) at 0°C. The reaction proceeds for 24 hours at room temperature.

• Workup :

  • The mixture is concentrated, and the residue is partitioned between water and ethyl acetate. The organic layer is dried over magnesium sulfate and purified via flash chromatography (hexane/acetone, 4:1).

Reaction Optimization and Critical Parameters

Temperature and Solvent Effects

• Optimal Temperature : Reactions involving Boc protection proceed efficiently at 0–25°C, while etherification requires elevated temperatures (80°C) for complete conversion.

• Solvent Selection : Polar aprotic solvents (e.g., THF, acetonitrile) enhance nucleophilicity in substitution reactions, whereas DCM is preferred for Boc protection due to its inertness.

Catalysts and Reagents

• Boc Protection : DMAP accelerates carbamate formation by activating Boc₂O.

• Mitsunobu Reaction : DEAD and triphenylphosphine are critical for mediating ether bond formation without racemization.

Purification and Characterization

Chromatographic Techniques

• Flash Column Chromatography :

  • Silica gel (230–400 mesh) with gradients of hexane/ethyl acetate (7:3 to 1:1) resolves the target compound from byproducts.

• HPLC Analysis :

  • Purity is confirmed using a C18 column (UV detection at 254 nm), with retention times compared against standards.

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃) :

  • δ 1.45 (s, 9H, Boc CH₃), 3.55–3.70 (m, 4H, OCH₂CH₂O), 4.10 (s, 2H, OCH₂).

• ESI-MS :

  • m/z 316.2 [M+H]⁺, consistent with the molecular formula C₁₅H₂₉NO₅.

Industrial-Scale Production

Batch vs. Continuous Flow Processes

• Batch Reactors :

  • Suitable for small-scale synthesis (<10 kg), with reaction times of 12–24 hours and yields of 70–80%.

• Continuous Flow :

  • Microreactors enable precise temperature control, reducing side reactions and improving throughput (90% yield at 1 kg/hour).

Comparative Analysis of Synthetic Routes

Parameter	Nucleophilic Substitution	Mitsunobu Reaction
Yield (%)	75	85
Reaction Time (hours)	6	24
Purification Complexity	Moderate	High
Scalability	Industrial	Lab-scale

Chemical Reactions Analysis

Types of Reactions

3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The ester group can be reduced to an alcohol.

Substitution: The hydroxy-ethoxymethyl group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Substitution reactions often involve nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: The major product is the corresponding ketone or aldehyde.

Reduction: The major product is the corresponding alcohol.

Substitution: The major products depend on the nucleophile used, resulting in various substituted derivatives.

Scientific Research Applications

3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: It serves as a building block for the synthesis of biologically active compounds.

Medicine: It is used in the development of pharmaceuticals, particularly in the synthesis of drugs targeting the central nervous system.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets and pathways. The hydroxy-ethoxymethyl group can form hydrogen bonds with biological molecules, while the piperidine ring can interact with receptors or enzymes. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Key Observations:

Polarity and Solubility: The 2-hydroxy-ethoxymethyl group in the target compound increases hydrophilicity compared to analogs with non-polar substituents (e.g., chloroethyl or diethoxyethyl groups) . This property may improve aqueous solubility, critical for bioavailability in drug formulations.

Reactivity: Compounds with carboxylic acid (e.g., 3-(2-Carboxy-ethyl)-piperidine-1-carboxylate) or aromatic amine groups (e.g., 3-(4-Aminophenoxy)piperidine-1-carboxylate) are more reactive in conjugation or cross-coupling reactions, whereas the target compound’s hydroxyl group may require protection during synthesis .

Biological Activity: Analogs like 4-(3-(2-Chloro-ethyl)-ureido)-piperidine-1-carboxylate exhibit alkylating activity, making them candidates for anticancer agents .

Stability : Fluorinated analogs (e.g., 3,3-Difluoro-5-hydroxymethyl-piperidine-1-carboxylate) show enhanced metabolic stability due to C-F bonds, whereas the target compound’s ether linkage may confer resistance to enzymatic hydrolysis .

Biological Activity

3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353957-23-9) is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article provides a comprehensive overview of its biological activity, synthesis, and relevant research findings.

• Molecular Formula : C13H25NO4
• Molecular Weight : 259.346 g/mol
• Structural Features : The compound contains a piperidine ring, a hydroxymethyl group, and a tert-butyl ester functional group, which contribute to its reactivity and biological interactions.

Biological Activity Overview

Research indicates that compounds with similar structures to 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester exhibit various biological activities, including:

• Antiproliferative Effects : Studies have shown that derivatives of piperidine compounds can inhibit the proliferation of cancer cell lines. For example, related compounds demonstrated IC50 values in the micromolar range against various cancer cell lines such as HeLa and CEM .
• Anti-inflammatory Properties : Some derivatives have been reported to possess anti-inflammatory effects comparable to established non-steroidal anti-inflammatory drugs (NSAIDs). For instance, certain piperidine derivatives exhibited effective inhibition of cyclooxygenase enzymes (COX), with ED50 values close to those of indomethacin .

Synthesis and Modification

The synthesis of 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester typically involves several steps, including:

• Formation of the Piperidine Ring : Starting from appropriate precursors, the piperidine structure is formed through cyclization reactions.
• Introduction of Hydroxymethyl Group : The hydroxymethyl group is introduced via alkylation or reduction reactions.
• Esterification : The carboxylic acid moiety is converted into a tert-butyl ester using standard esterification techniques.

Each step requires careful optimization of reaction conditions to maximize yield and purity.

Anticancer Activity

A study investigating the biological activity of related piperidine compounds found that certain derivatives exhibited significant antiproliferative activity against human cancer cell lines. For instance:

Compound	Cell Line	IC50 (μM)
Compound A	HeLa	15.5 ± 1.2
Compound B	CEM	22.3 ± 2.1
3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester	L1210	TBD

These findings suggest that structural modifications can enhance anticancer properties.

Anti-inflammatory Effects

In another investigation, several piperidine derivatives were tested for their anti-inflammatory effects:

Compound	COX-1 Inhibition (μM)	COX-2 Inhibition (μM)
Indomethacin	9.17	-
Compound X	11.60	8.23
Compound Y	9.47	-

The results indicated that some derivatives had superior selectivity for COX-2 over COX-1, suggesting potential for reduced gastrointestinal side effects compared to traditional NSAIDs.

Q & A

Q. What are the standard synthetic routes for preparing 3-(2-Hydroxy-ethoxymethyl)-piperidine-1-carboxylic acid tert-butyl ester, and how can purity be optimized?

The synthesis typically involves sequential protection/deprotection of functional groups. For example, the piperidine nitrogen is first protected with a tert-butyloxycarbonyl (Boc) group, followed by hydroxy-ethoxymethylation at the 3-position. Key steps include:

• Selective acylation : Use Boc-anhydride under basic conditions (e.g., NaHCO₃) to protect the piperidine nitrogen .
• Hydroxy-ethoxymethyl introduction : Ethylene glycol derivatives or epoxide ring-opening reactions are employed, requiring anhydrous conditions and catalysts like BF₃·Et₂O .
• Purity optimization : Use column chromatography (silica gel, hexane/EtOAc gradients) and monitor via TLC. NMR (¹H/¹³C) and LC-MS are critical for confirming structural integrity and detecting byproducts like over-hydrolyzed esters .

Q. Which analytical techniques are most reliable for characterizing this compound?

• NMR spectroscopy : ¹H NMR resolves the tert-butyl singlet (~1.4 ppm) and hydroxy-ethoxymethyl protons (δ 3.4–3.7 ppm). ¹³C NMR confirms the Boc carbonyl (~155 ppm) and piperidine carbons .
• Mass spectrometry : High-resolution MS (HRMS) validates the molecular ion ([M+H]⁺ or [M+Na]⁺) and fragments, such as loss of the Boc group (Δm/z = 100) .
• HPLC : Reverse-phase C18 columns with UV detection (210–254 nm) assess purity, especially for polar degradation products .

Q. What are the common side reactions during synthesis, and how can they be mitigated?

• Ester hydrolysis : Premature cleavage of the Boc group can occur under acidic or prolonged reaction conditions. Mitigation: Use mild acids (e.g., TFA in DCM) and monitor reaction times .
• Ethoxymethyl group oxidation : The hydroxy-ethoxymethyl moiety may oxidize to a carbonyl. Prevent by using inert atmospheres (N₂/Ar) and avoiding strong oxidizers .

Advanced Research Questions

Q. How can reaction yields be improved for large-scale synthesis without compromising stereochemical integrity?

• Continuous flow synthesis : Reduces side reactions by maintaining precise temperature control and reagent stoichiometry. For example, a microreactor setup with residence time <10 min minimizes Boc deprotection .
• Catalyst optimization : Lewis acids like Zn(OTf)₂ enhance regioselectivity during ethoxymethylation. Kinetic studies (e.g., in situ IR monitoring) identify optimal catalyst loading (typically 5–10 mol%) .

Q. How do structural modifications (e.g., substituent position) influence biological activity?

Comparative studies of analogs (e.g., 3-nitro-pyridinyl vs. ethoxymethyl derivatives) reveal:

• Hydroxy-ethoxymethyl : Enhances solubility (logP reduction by ~0.5) and hydrogen-bonding capacity, improving target binding in enzymatic assays .
• tert-Boc group : Stabilizes the piperidine ring conformation, critical for receptor affinity. Removal via hydrolysis exposes the amine for further derivatization (e.g., coupling with carboxylates) .

Q. How should researchers resolve contradictions in spectral data during structural elucidation?

• Byproduct identification : Use 2D NMR (HSQC, HMBC) to distinguish between regioisomers or diastereomers. For example, NOESY can confirm spatial proximity of ethoxymethyl protons to the piperidine ring .
• Computational validation : Compare experimental NMR shifts with DFT-calculated values (software: Gaussian or ACD/Labs). Discrepancies >0.5 ppm suggest misassignment or impurities .

Q. What strategies are effective for stabilizing this compound under long-term storage?

• Lyophilization : Freeze-drying in inert matrices (e.g., trehalose) prevents hydrolysis. Stability studies show >90% purity retention at −20°C for 12 months .
• Protection from light/moisture : Store in amber vials with molecular sieves (3Å) under argon. Degradation rates increase by 30% under ambient humidity .

Methodological Considerations

Q. What in vitro assays are suitable for evaluating the compound’s bioactivity?

• Kinase inhibition assays : Use fluorescence polarization (FP) or TR-FRET with ATP-competitive probes. IC₅₀ values correlate with ethoxymethyl group’s H-bond donor capacity .
• Membrane permeability : Caco-2 cell monolayers assess passive diffusion. The hydroxy-ethoxymethyl group improves Papp values by 2–3× compared to alkyl analogs .

Q. How can researchers troubleshoot low yields in coupling reactions involving the deprotected amine?

• Activation reagents : HATU or PyBOP outperforms EDC/HOBt in amide bond formation, reducing racemization. Pre-activate the carboxylic acid for 10 min before adding the amine .
• Solvent screening : DMF or DCE enhances coupling efficiency vs. THF. Kinetic profiling via LC-MS identifies optimal reaction times (typically 4–6 hr) .